Cas no 62575-22-8 (1,3-Butanediol, 3-[4-(2,4-difluorophenoxy)phenyl]-)

1,3-Butanediol, 3-[4-(2,4-difluorophenoxy)phenyl]- structure
62575-22-8 structure
Product Name:1,3-Butanediol, 3-[4-(2,4-difluorophenoxy)phenyl]-
CAS No:62575-22-8
MF:C16H16F2O3
MW:294.293251991272
CID:439678
PubChem ID:21322576
Update Time:2025-04-19

1,3-Butanediol, 3-[4-(2,4-difluorophenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanediol, 3-[4-(2,4-difluorophenoxy)phenyl]-
    • 3-[4-(2,4-difluorophenoxy)phenyl]butane-1,3-diol
    • SCHEMBL11544201
    • DTXSID50612359
    • 62575-22-8
    • Inchi: 1S/C16H16F2O3/c1-16(20,8-9-19)11-2-5-13(6-3-11)21-15-7-4-12(17)10-14(15)18/h2-7,10,19-20H,8-9H2,1H3
    • InChI Key: RIWZRKVKIIDTKY-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1OC1C=CC(=CC=1)C(C)(CCO)O)F

Computed Properties

  • Exact Mass: 294.10678
  • Monoisotopic Mass: 294.10675069g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69
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